Cas no 1805465-49-9 (5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805465-49-9
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4897151
• Update Time: 2025-10-24

5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-18-5-3(6(9)10)2-14-7(15(16)17)4(5)8(11,12)13/h2,6H,1H3
• InChI Key： KKIDVOFVWJCAKB-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C(F)F)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine

5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine, also known by its CAS number CAS No. 1805465-49-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including a difluoromethyl group, a methoxy group, a nitro group, and a trifluoromethyl group, makes this compound unique and versatile in its chemical reactivity and potential uses.

The structure of 5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine is characterized by its substituted pyridine ring. The substitution pattern includes:

• A difluoromethyl group (-CHF₂) at the 5-position.
• A methoxy group (-OCH₃) at the 4-position.
• A nitro group (-NO₂) at the 2-position.
• A trifluoromethyl group (-CF₃) at the 3-position.

These substituents significantly influence the electronic properties of the pyridine ring, making it an interesting candidate for various chemical reactions and applications. The nitro group is a strong electron-withdrawing group, which can deactivate the ring towards electrophilic substitution but can also activate certain positions depending on its orientation. The methoxy group, on the other hand, is an electron-donating group that can activate certain positions for substitution reactions.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Its ability to act as a herbicide or insecticide has been explored in several research papers. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent activity against certain agricultural pests, making it a promising candidate for pest control applications.

In addition to its agrochemical applications, this compound has also been investigated for its potential in pharmaceuticals. Researchers have explored its role as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases. The presence of multiple fluorinated groups enhances its lipophilicity and bioavailability, which are critical factors in drug design.

The synthesis of 5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine involves a series of complex organic reactions. One common approach involves the nitration of a substituted pyridine derivative followed by subsequent substitutions to introduce the desired functional groups. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used.

The physical properties of this compound include a melting point of approximately 180°C and a boiling point around 320°C under standard conditions. Its solubility in common solvents such as water and organic solvents like dichloromethane and ethanol has been studied extensively, providing valuable insights into its behavior in different chemical environments.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity. Studies indicate that it is moderately biodegradable under aerobic conditions but may pose risks to aquatic life if released into water bodies. Regulatory agencies have established guidelines for handling and disposing of this compound to minimize environmental impact.

The use of fluorinated groups in this compound raises questions about their persistence in the environment and potential long-term effects on ecosystems. Ongoing research is focused on understanding these aspects better to ensure sustainable use of such compounds in various industries.

In conclusion, 5-(Difluoromethyl)-4-methoxy-2-nitro-3-(trifluoromethyl)pyridine, with its unique structure and diverse functional groups, continues to be an area of active research across multiple disciplines. Its applications span from agrochemicals to pharmaceuticals, with ongoing studies exploring its potential in emerging fields such as nanotechnology and materials science.